Cas no 77532-86-6 (2-Chloro-6-formylbenzonitrile)

• Product Name: 2-Chloro-6-formylbenzonitrile
• CAS No: 77532-86-6
• MF: C₈H₄ClNO
• MW: 165.576460838318
• MDL: MFCD10699534
• CID: 1005019
• PubChem ID: 20296651
• Update Time: 2025-10-29

2-Chloro-6-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-formylbenzonitrile
• 3-Chloro-2-cyanobenzaldehyde
• QC-3912
• PubChem14126
• 2-Cyano-3-chlorobenzaldehyde
• AK102616
• AB0032897
• X6333
• A9813
• BB 0262254
• DS-3871
• 3-Chloro-2-cyanobenzaldehyde;2-Cyano-3-chlorobenzaldehyde
• CS-0043828
• 77532-86-6
• W17053
• SY014644
• AMY21513
• FT-0682373
• DIETHYL-3-CHLORO-2-OXOPROPYLPHOSPHONATE
• DTXSID10604775
• AKOS006304637
• BCP32209
• MFCD10699534
• SCHEMBL584557
• 2-Chloro-6-formylbenzonitrile;5-formyl-6-cyanochlorobenzene
• DB-075343

• MDL： MFCD10699534
• Inchi： 1S/C8H4ClNO/c9-8-3-1-2-6(5-11)7(8)4-10/h1-3,5H
• InChI Key： YJNHLGKBKBWMNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1C#N

Computed Properties

• Exact Mass: 164.99800
• Monoisotopic Mass: 164.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9

Experimental Properties

• PSA: 40.86000
• LogP: 2.02418

2-Chloro-6-formylbenzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Chloro-6-formylbenzonitrile

2-Chloro-6-formylbenzonitrile (CAS No. 77532-86-6): A Versatile Chemical Intermediate for Modern Applications

2-Chloro-6-formylbenzonitrile (CAS 77532-86-6) is a highly valuable aromatic nitrile compound with a chloro and formyl functional group at the ortho position. This unique structural feature makes it a crucial intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. With the increasing demand for specialty chemicals in drug discovery and material science, 2-Chloro-6-formylbenzonitrile has gained significant attention from researchers and manufacturers alike.

The compound's molecular formula is C8H4ClNO, and it typically appears as a white to pale yellow crystalline powder. Its high purity and excellent stability under standard conditions make it suitable for various synthetic applications. One of the most searched questions about this compound is "How is 2-Chloro-6-formylbenzonitrile used in pharmaceutical synthesis?" The answer lies in its role as a precursor for numerous biologically active molecules, particularly in the development of heterocyclic compounds that serve as key pharmacophores.

Recent trends in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 2-Chloro-6-formylbenzonitrile derivatives. Many scientists are investigating "catalyst-free reactions" and "solvent-free conditions" to produce this compound with higher yields and lower environmental impact. These approaches align with the growing industry focus on eco-friendly chemical processes and reduced carbon footprint in manufacturing.

In material science applications, 2-Chloro-6-formylbenzonitrile serves as a building block for advanced organic materials. Its ability to participate in cross-coupling reactions makes it valuable for creating conjugated polymers and organic semiconductors. These materials are increasingly important for developing flexible electronics, OLED displays, and organic photovoltaic cells - technologies that are currently at the forefront of material science research.

The global market for 2-Chloro-6-formylbenzonitrile has shown steady growth, particularly in regions with strong pharmaceutical and electronics industries. Market analysts frequently search for "2-Chloro-6-formylbenzonitrile price trends" and "supply chain analysis" as the compound's availability directly impacts downstream product development. Manufacturers are responding to this demand by improving production scalability while maintaining high-quality standards and consistent purity levels.

Quality control is paramount when working with 2-Chloro-6-formylbenzonitrile, and analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity. Researchers often search for "2-Chloro-6-formylbenzonitrile spectral data" to confirm compound identity and assess quality. The typical purity grade available in the market ranges from 97% to 99%, with higher purity grades commanding premium prices for sensitive applications.

Storage and handling of 2-Chloro-6-formylbenzonitrile require standard laboratory precautions. The compound should be kept in tightly sealed containers away from moisture and strong oxidizers. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this chemical. These safety considerations are frequently included in searches for "2-Chloro-6-formylbenzonitrile MSDS" by laboratory personnel.

Future research directions for 2-Chloro-6-formylbenzonitrile include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's dual functionality offers interesting possibilities for creating novel materials with tailored properties. Additionally, its application in click chemistry and bioconjugation techniques is an active area of investigation, particularly for developing targeted drug delivery systems.

For synthetic chemists, one of the most valuable aspects of 2-Chloro-6-formylbenzonitrile is its reactivity in various transformation reactions. The formyl group can undergo reductive amination, Wittig reactions, and condensation reactions, while the nitrile group can be converted to amides, carboxylic acids, or tetrazoles. This versatility explains why searches for "2-Chloro-6-formylbenzonitrile reaction pathways" are common among organic chemistry researchers.

As the chemical industry continues to evolve, 2-Chloro-6-formylbenzonitrile maintains its importance as a multifunctional intermediate. Its applications span from traditional pharmaceutical synthesis to cutting-edge material science, making it a compound of enduring interest to both academic researchers and industrial chemists. With ongoing advancements in synthetic methodology and an expanding range of applications, 2-Chloro-6-formylbenzonitrile (CAS 77532-86-6) will likely remain a valuable tool in chemical research and development for years to come.